Cas no 746651-90-1 ((4-fluoro-3-methyl-phenyl)-(3-fluorophenyl)methanone)

• Product Name: (4-fluoro-3-methyl-phenyl)-(3-fluorophenyl)methanone
• CAS No: 746651-90-1
• MF: C₁₄H₁₀F₂O
• MW: 232.225410938263
• CID: 874940
• PubChem ID: 24261571
• Update Time: 2025-05-17

(4-fluoro-3-methyl-phenyl)-(3-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-3-methyl-phenyl)-(3-fluorophenyl)methanone
• LogP
• (4-fluoro-3-methylphenyl)-(3-fluorophenyl)methanone
• 3,4'-Difluoro-3'-methylbenzophenone
• 3,4-Difluoro-3'-Methylbenzophenone
• DTXSID30640554
• (4-Fluoro-3-methyl-phenyl)-(3-fluoro-phenyl)-methanone
• (4-Fluoro-3-methylphenyl)(3-fluorophenyl)methanone
• MFCD01319925
• AKOS010153858
• 746651-90-1

• MDL： MFCD01319925
• Inchi： 1S/C14H10F2O/c1-9-7-11(5-6-13(9)16)14(17)10-3-2-4-12(15)8-10/h2-8H,1H3
• InChI Key： WJMFGFAWRYDHKM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C2C=CC=C(C=2)F)=O)C=C1C

Computed Properties

• Exact Mass: 232.06997126g/mol
• Monoisotopic Mass: 232.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

(4-fluoro-3-methyl-phenyl)-(3-fluorophenyl)methanone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Risk Phrases：36/37/38
• Safety Term：26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (4-fluoro-3-methyl-phenyl)-(3-fluorophenyl)methanone

Recent Advances in the Study of (4-fluoro-3-methyl-phenyl)-(3-fluorophenyl)methanone (CAS: 746651-90-1)

The compound (4-fluoro-3-methyl-phenyl)-(3-fluorophenyl)methanone (CAS: 746651-90-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This diaryl ketone derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key findings in recent research is the role of (4-fluoro-3-methyl-phenyl)-(3-fluorophenyl)methanone as a selective inhibitor of specific protein kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for JAK3 kinase, a critical target in autoimmune diseases. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase active site, revealing unique interactions with key amino acid residues. These findings provide a structural basis for further optimization of this scaffold to enhance potency and selectivity.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential in neurodegenerative diseases. A preclinical study conducted by researchers at the University of Cambridge in 2024 reported that (4-fluoro-3-methyl-phenyl)-(3-fluorophenyl)methanone can modulate tau protein aggregation, a hallmark of Alzheimer's disease. The compound was shown to reduce tau fibril formation in vitro and improve cognitive function in transgenic mouse models. These results suggest a potential dual mechanism of action, combining kinase inhibition with direct interference with pathological protein aggregation.

The synthetic accessibility of (4-fluoro-3-methyl-phenyl)-(3-fluorophenyl)methanone has also been a focus of recent research. A team at MIT developed a novel continuous-flow synthesis method in 2024 that significantly improves the yield and purity of the compound while reducing production costs. This technological advancement addresses previous challenges in large-scale synthesis and paves the way for more extensive preclinical evaluation and potential clinical development.

Despite these promising developments, challenges remain in the clinical translation of (4-fluoro-3-methyl-phenyl)-(3-fluorophenyl)methanone. Recent pharmacokinetic studies have identified issues with oral bioavailability that require further structural modification. Several research groups are currently working on prodrug strategies and formulation approaches to overcome these limitations. The compound's toxicity profile also requires more comprehensive evaluation, particularly regarding potential off-target effects on other kinase family members.

Looking forward, the unique chemical and biological properties of (4-fluoro-3-methyl-phenyl)-(3-fluorophenyl)methanone position it as a valuable scaffold for drug discovery. Ongoing research is exploring its potential in combination therapies and its application in other disease areas beyond inflammation and neurodegeneration. The compound's versatility and the growing body of research supporting its therapeutic potential make it a molecule of significant interest in the pharmaceutical industry.